Cas no 155271-80-0 (1H-Purine-2,6-dione,8-[2-(3,5-difluorophenyl)ethenyl]-1,3-diethyl-3,7-dihydro-, (E)- (9CI))

• Product name: 1H-Purine-2,6-dione,8-[2-(3,5-difluorophenyl)ethenyl]-1,3-diethyl-3,7-dihydro-, (E)- (9CI)
• CAS No: 155271-80-0
• MF: C₁₇H₁₆F₂N₄O₂
• MW: 346.331350326538
• CID: 210499
• PubChem ID: 6448926

1H-Purine-2,6-dione,8-[2-(3,5-difluorophenyl)ethenyl]-1,3-diethyl-3,7-dihydro-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,8-[2-(3,5-difluorophenyl)ethenyl]-1,3-diethyl-3,7-dihydro-, (E)- (9CI)
• 8-[(E)-2-(3,5-difluorophenyl)ethenyl]-1,3-diethyl-7H-purine-2,6-dione
• SCHEMBL7309789
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(3,5-difluorophenyl)ethenyl)-, (E)-
• (E)-1,3-Diethyl-8-(2-(3,5-difluorophenyl)ethenyl)-3,7-dihydro-1H-purine-2,6-dione
• (E)-8-(3,5-Difluorostyryl)-1,3-diethylxanthine
• NNRRICBQLOHSKV-AATRIKPKSA-N
• SCHEMBL7309799
• 155271-80-0

• Inchi： InChI=1S/C17H16F2N4O2/c1-3-22-15-14(16(24)23(4-2)17(22)25)20-13(21-15)6-5-10-7-11(18)9-12(19)8-10/h5-9H,3-4H2,1-2H3,(H,20,21)/b6-5+
• InChI Key： NNRRICBQLOHSKV-AATRIKPKSA-N
• SMILES： FC1C=C(F)C=C(/C=C/C2NC3C(N(C(N(CC)C=3N=2)=O)CC)=O)C=1

Computed Properties

• Exact Mass: 346.12428
• Monoisotopic Mass: 346.124132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.3

Experimental Properties

• Density: 1.386
• Boiling Point: 546.8°Cat760mmHg
• Flash Point: 284.5°C
• Refractive Index: 1.638
• PSA: 69.3